Cas no 1334495-30-5 (5-methyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-methyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1334495-30-5
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• MDL: MFCD20232725
• CID: 5607694
• PubChem ID: 84618169
• Update Time: 2025-05-20

5-methyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-pyrrolidin-3-yl-1H-[1,2,3]triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-(3-pyrrolidinyl)-
• DTXSID201168469
• 1334495-30-5
• EN300-814346
• 5-methyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD20232725
• Inchi： 1S/C8H12N4O2/c1-5-7(8(13)14)10-11-12(5)6-2-3-9-4-6/h6,9H,2-4H2,1H3,(H,13,14)
• InChI Key： KFRRZUOQNNQFEM-UHFFFAOYSA-N
• SMILES： N1(C2CCNC2)C(C)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 437.0±55.0 °C(Predicted)
• pka: 3.36±0.50(Predicted)

Additional information on 5-methyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 5-methyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1334495-30-5)

The compound 5-methyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1334495-30-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent literature highlights the importance of triazole derivatives in drug discovery, owing to their stability, hydrogen bonding capabilities, and ability to mimic peptide bonds. The specific structural motif of 5-methyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid combines a triazole ring with a pyrrolidine moiety, which is known to enhance bioavailability and target specificity. Several studies have explored its synthesis via click chemistry, a method that has gained prominence for its efficiency and high yield.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-methyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid showed significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. This suggests its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. Molecular docking studies have provided insights into its binding interactions with target proteins, highlighting the role of the triazole and carboxylic acid groups in forming stable complexes. These findings are supported by computational modeling and X-ray crystallography data, which have been instrumental in elucidating the compound's mode of action.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. For example, a recent patent application disclosed derivatives of 5-methyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid with improved potency and reduced cytotoxicity, paving the way for preclinical development.

In conclusion, 5-methyl-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising scaffold for drug discovery, with potential applications in inflammation, oncology, and infectious diseases. Ongoing research is expected to further validate its therapeutic potential and address current limitations. This briefing underscores the importance of continued exploration of this compound and its derivatives in the quest for novel and effective pharmaceuticals.